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Compound of Interest

Compound Name:
4-Chloro-2-hydroxy-3-

methylbenzaldehyde

CAS No.: 55289-23-1

Cat. No.: B2360737

Get Quote

Title: Comprehensive Safety Data Sheet (SDS) Analysis and Handling Protocols for 4-Chloro-
2-hydroxy-3-methylbenzaldehyde (CAS 55289-23-1)

Executive Summary
In drug development and complex natural product synthesis, halogenated salicylaldehyde

derivatives serve as highly privileged building blocks. 4-Chloro-2-hydroxy-3-
methylbenzaldehyde (CAS 55289-23-1) is a densely functionalized intermediate utilized in the

construction of polycyclic architectures[1]. However, its reactive electrophilic center and

moderate lipophilicity present specific handling challenges. Moving beyond basic regulatory

compliance, this whitepaper provides a mechanistic analysis of the compound's

physicochemical and toxicological properties, translating static SDS data into dynamic, self-

validating experimental workflows.

Physicochemical Profiling & Causality
To design a robust handling protocol, we must first understand the causality behind the

compound's physical properties. The table below synthesizes the critical quantitative data and
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its practical implications at the bench.

Property Value
Mechanistic Causality &
Benchtop Implication

Molecular Formula C₈H₇ClO₂[1]

Densely functionalized ring

offering multiple orthogonal

handles for cross-coupling.

Molecular Weight 170.59 g/mol [1]

Low molecular weight

facilitates rapid diffusion

through porous materials.

Exact Mass 170.0134 Da[2]

Crucial for High-Resolution

Mass Spectrometry (HRMS)

validation of starting materials.

Melting Point 61–62 °C[3]

Solid at room temperature. The

relatively low melting point is

driven by intramolecular

hydrogen bonding between the

ortho-hydroxyl and aldehyde

groups, which limits

intermolecular stacking.

XLogP 2.6[2]

Moderate lipophilicity. This

allows the molecule to readily

penetrate biological

membranes and non-synthetic

rubber (latex), dictating strict

PPE requirements.

TPSA 37.3 Å²[2]

Low Topological Polar Surface

Area ensures high membrane

permeability, increasing the

risk of systemic absorption

upon dermal exposure.

Mechanistic Toxicology & Hazard Causality
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According to the Globally Harmonized System (GHS), 4-chloro-2-hydroxy-3-
methylbenzaldehyde is classified under H315 (Causes skin irritation), H319 (Causes serious

eye irritation), and H335 (May cause respiratory irritation)[3].

The Biochemical Mechanism of Irritation: These hazards are not arbitrary; they are a direct

consequence of the molecule's electronic structure. The aldehyde carbon is highly electrophilic.

This electrophilicity is synergistically enhanced by the electron-withdrawing nature of the para-

chloro substituent and the ortho-hydroxyl group. When exposed to biological tissues, this

electrophilic center readily undergoes nucleophilic attack by primary amines (e.g., lysine

residues) or thiols (e.g., cysteine residues) present in epidermal and mucosal proteins.

This reaction forms covalent Schiff base or thioacetal adducts. The immune system recognizes

these structurally modified proteins as damaged, triggering a localized inflammatory cascade

that manifests as macroscopic irritation (erythema, edema)[3].

4-Chloro-2-hydroxy-3-methylbenzaldehyde
(Electrophilic Aldehyde)

Covalent Adduct Formation
(Schiff Base / Thioacetal)

 Exposure

Epidermal/Mucosal Proteins
(Nucleophilic -NH2, -SH)

 Nucleophilic Attack

Localized Inflammatory Cascade
(H315, H319, H335)

 Cellular Stress

PPE Mitigation:
Nitrile Gloves & Fume Hood

 Prevents Exposure
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Fig 1: Mechanistic pathway of electrophilic irritation and corresponding PPE mitigation strategy.

Self-Validating Experimental Protocol: Safe
Handling & Reaction Setup
Trustworthy science relies on protocols that validate themselves at each step. The following

methodology ensures both operator safety and chemical integrity.

Step 1: Pre-Reaction Quality Control (Self-Validation)

Action: Before use, determine the melting point of the batch.

Causality: The literature melting point is 61–62 °C[3]. A depressed or broadened melting

point indicates radical-mediated auto-oxidation of the aldehyde to the corresponding benzoic

acid. This self-validating step ensures reaction stoichiometry is not compromised by

degraded starting material.

Step 2: Environmental & PPE Setup

Action: Conduct all handling inside a certified fume hood. Don nitrile gloves (minimum 4 mil

thickness) and chemical splash goggles.

Causality: The compound's XLogP of 2.6[2] means it is lipophilic enough to permeate natural

rubber (latex) rapidly. Nitrile provides a superior barrier against lipophilic electrophiles. The

fume hood mitigates the STOT SE 3 (H335) respiratory vapor/dust risk[3].

Step 3: Dispensing and Inert Atmosphere

Action: Dispense the solid powder[3] using a static-free spatula. Purge the reaction vessel

with Argon or Nitrogen using standard Schlenk techniques.

Causality: Aldehydes are prone to oxidation in the presence of atmospheric oxygen. An inert

atmosphere is critical for maintaining the integrity of the electrophilic center during prolonged

reactions.
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Step 4: Reaction Execution & Quenching

Action: Dissolve in an appropriate anhydrous solvent (e.g., DCM or THF). Upon reaction

completion, quench any residual unreacted aldehyde with a mild nucleophile (e.g., saturated

aqueous sodium bisulfite).

Causality: Sodium bisulfite forms a water-soluble bisulfite adduct with the unreacted

aldehyde. This neutralizes its electrophilicity and allows for safe separation into the aqueous

waste stream, thereby preventing downstream exposure during rotary evaporation or

chromatography.
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Fig 2: Self-validating experimental workflow for handling reactive substituted benzaldehydes.

Synthetic Utility in Drug Development
4-Chloro-2-hydroxy-3-methylbenzaldehyde is a highly privileged building block in medicinal

chemistry. The contiguous arrangement of the hydroxyl, methyl, aldehyde, and chloro groups

provides multiple orthogonal handles for complex syntheses.

A classic demonstration of its utility is found in the total synthesis of piloquinone, a secondary

phenanthraquinone metabolite isolated from Streptomyces pilosus[4]. In complex natural

product syntheses, the ortho-hydroxyl aldehyde motif is frequently exploited to construct

benzofuran or coumarin architectures via condensation, while the chloro substituent can be

utilized in late-stage palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura or

Buchwald-Hartwig aminations)[2],[4].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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